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Compound of Interest

Compound Name: 2-Methylundecane

Cat. No.: B3423766 Get Quote

An In-depth Technical Guide to 2-Methylundecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methylundecane, a branched-

chain alkane with significant applications in the cosmetic and chemical industries. This

document details its physicochemical properties, synthesis, analytical characterization, and

safety protocols, adhering to a high standard of technical depth for a scientific audience.

Core Properties of 2-Methylundecane
2-Methylundecane, also widely known by its common synonym isododecane, is a colorless,

odorless liquid.[1] Its branched structure imparts properties distinct from its linear isomer, n-

dodecane, such as a lower melting point and different viscosity, making it a valuable ingredient

in various formulations.

Table 1: Physicochemical and Identification Data for 2-Methylundecane
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Property Value Source

CAS Number 7045-71-8 [2]

Molecular Formula C₁₂H₂₆ [2]

Molecular Weight 170.33 g/mol [1]

Density 0.74 g/cm³ [3]

Boiling Point 170-195 °C [2]

Melting Point -70 °C [3]

Flash Point 42 °C [3]

Refractive Index ~1.421 [4]

Solubility

Insoluble in water; Soluble in

alcohol, chloroform, and

methanol (slightly).

[2][3]

LogP (o/w) ~6.67 [2]

Synonyms
Isododecane, Undecane, 2-

methyl-
[1]

Synthesis of 2-Methylundecane
The synthesis of 2-methylundecane can be achieved through a multi-step process involving a

Grignard reaction, followed by dehydration and hydrogenation. A general and robust method is

adapted here for the specific synthesis of 2-methylundecane.

Experimental Protocol: Synthesis via Grignard Reaction
This protocol outlines the synthesis of 2-methylundecane starting from a suitable ketone and a

Grignard reagent.

Step 1: Grignard Reaction to form 2-Methyl-2-undecanol

Reagents and Materials:
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2-Undecanone (ketone)

Methylmagnesium bromide (Grignard reagent, 3.0 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, heating mantle,

separatory funnel.

Procedure:

1. In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel,

condenser, and nitrogen inlet, a solution of 2-undecanone in anhydrous diethyl ether is

placed.

2. The flask is cooled in an ice bath, and methylmagnesium bromide solution is added

dropwise from the dropping funnel with constant stirring.

3. After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then stirred for an additional 5 hours.

4. The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution.

5. The mixture is transferred to a separatory funnel, and the ether layer is separated. The

aqueous layer is extracted twice with diethyl ether.

6. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield crude 2-methyl-2-undecanol.

Step 2: Dehydration of 2-Methyl-2-undecanol

Reagents and Materials:
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Crude 2-methyl-2-undecanol from Step 1

Toluene

p-Toluenesulfonic acid (PTSA, catalytic amount)

Dean-Stark apparatus

Procedure:

1. The crude alcohol is dissolved in toluene in a round-bottom flask.

2. A catalytic amount of PTSA is added to the solution.

3. The flask is fitted with a Dean-Stark apparatus and a condenser, and the mixture is

refluxed until no more water is collected.

4. The reaction mixture is cooled, and the toluene is removed by distillation to yield a mixture

of alkenes (primarily 2-methyl-1-undecene and 2-methyl-2-undecene).

Step 3: Hydrogenation of the Alkene Mixture

Reagents and Materials:

Alkene mixture from Step 2

Methanol

Palladium on carbon (5% Pd/C)

Hydrogen gas source

Procedure:

1. The alkene mixture is dissolved in methanol in a suitable hydrogenation vessel.

2. 5% Pd/C catalyst is carefully added to the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. The vessel is connected to a hydrogen source and stirred under a hydrogen atmosphere

for an extended period (e.g., 100 hours), with the reaction progress monitored by NMR.

4. Upon completion, the catalyst is removed by filtration through a pad of Celite, and the

methanol is removed by distillation.

5. The resulting crude 2-methylundecane can be purified by fractional distillation.

Step 1: Grignard Reaction

Step 2: Dehydration Step 3: Hydrogenation

2-Undecanone
Reaction in

Anhydrous Ether

Methylmagnesium
Bromide

2-Methyl-2-undecanol Dehydration
(PTSA, Toluene) Alkene Mixture Hydrogenation

(H₂, 5% Pd/C) 2-Methylundecane

Click to download full resolution via product page

Caption: Synthesis workflow for 2-methylundecane via a three-step process.

Analytical Characterization
The identity and purity of 2-methylundecane are typically confirmed using spectroscopic and

chromatographic techniques.

Spectroscopic Data
¹³C NMR Spectroscopy: The proton-decoupled ¹³C NMR spectrum of 2-methylundecane
shows distinct signals for each unique carbon environment. Due to some similarities in the

chemical environments of the long alkyl chain carbons, some peaks may be closely spaced.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of 2-
methylundecane results in a characteristic fragmentation pattern for branched alkanes. The

molecular ion peak (m/z = 170) may be of low intensity, with prominent peaks corresponding

to the loss of alkyl fragments.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the separation and identification of 2-methylundecane in

complex mixtures.

Experimental Protocol: GC-MS Analysis

Sample Preparation:

Prepare a dilute solution of the sample containing 2-methylundecane in a volatile organic

solvent such as hexane or ethyl acetate.

If necessary, include an internal standard for quantitative analysis.

GC-MS Parameters (Typical):

GC Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is

suitable.

Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).

Injection: 1 µL of the sample is injected in splitless or split mode.

Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 290 °C) to ensure elution of the

compound.

MS Detector: Operated in electron ionization (EI) mode at 70 eV, scanning a mass range

of m/z 50-450.

Sample
Preparation GC InjectionDiluted Sample Chromatographic

Separation
Vaporized Sample Electron

Ionization (EI)
Separated Analytes Mass Analysis

(Quadrupole)
Fragment Ions Detection Data AnalysisMass Spectrum

Click to download full resolution via product page

Caption: General workflow for the analysis of 2-methylundecane using GC-MS.
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Applications in Research and Industry
2-Methylundecane's primary applications are in the cosmetics and personal care industries,

where it serves as a solvent and emollient.[1] Its properties of low viscosity and high

spreadability make it ideal for use in:

Hair care products: to impart shine and improve combability.

Sun care formulations: as a non-oily solvent.

Color cosmetics and mascaras: to enhance application and feel.[1]

In industrial settings, it is used as a solvent for resins and coatings and as a starting material in

chemical synthesis.

Safety and Handling
2-Methylundecane is considered to have low toxicity; however, it is classified as an aspiration

hazard (Category 1), meaning it may be fatal if swallowed and enters the airways.

Precautionary Measures:

Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from sources of ignition.

First Aid:

If Swallowed: Do NOT induce vomiting. Seek immediate medical attention.

In case of Inhalation: Move the person to fresh air.

In case of Skin Contact: Wash with soap and water.

In case of Eye Contact: Rinse with plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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